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Compound of Interest

Compound Name: STF-118804

Cat. No.: B15615598 Get Quote

Technical Support Center: STF-118804
Welcome to the technical support center for STF-118804. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

solubility and handling of STF-118804 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is STF-118804 and what is its mechanism of action?

A1: STF-118804 is a potent and selective small molecule inhibitor of nicotinamide

phosphoribosyltransferase (NAMPT).[1][2] NAMPT is the rate-limiting enzyme in the salvage

pathway that synthesizes nicotinamide adenine dinucleotide (NAD+) from nicotinamide.[2][3]

By inhibiting NAMPT, STF-118804 depletes intracellular NAD+ levels, which can lead to

metabolic collapse and cell death, particularly in cancer cells that have a high energy demand.

[3][4] It has been shown to induce apoptosis and reduce the viability of various cancer cell

lines, including B-cell acute lymphoblastic leukemia (B-ALL) and pancreatic ductal

adenocarcinoma (PDAC).[1][2][3][5]

Q2: What is the recommended storage condition for STF-118804?

A2: STF-118804 is supplied as a crystalline solid or powder and should be stored at -20°C for

long-term stability (≥ 2-4 years).[1][5] Stock solutions in DMSO can also be stored at -20°C for

up to 3 months, or at -80°C for up to a year.[1][6] It is advisable to aliquot stock solutions to

avoid repeated freeze-thaw cycles.[6][7]
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Q3: What are the primary solvents for dissolving STF-118804?

A3: The most common and effective solvent for STF-118804 is dimethyl sulfoxide (DMSO).[1]

[5][6][7][8] It is also soluble in N,N-dimethylformamide (DMF).[5] STF-118804 is reported to be

insoluble in water and ethanol.[6][7][9]

Troubleshooting Guide
Issue: My STF-118804 is not dissolving properly in DMSO.

Solution 1: Check the quality of your DMSO. DMSO is hygroscopic, meaning it readily

absorbs moisture from the air. The presence of water can significantly reduce the solubility of

STF-118804.[6] Always use fresh, anhydrous, high-purity DMSO.[6]

Solution 2: Gentle warming and sonication. To aid dissolution, you can gently warm the

solution (e.g., in a 37°C water bath) and use sonication.[10] Ensure the vial is tightly capped

to prevent moisture absorption.

Solution 3: Verify the concentration. Double-check your calculations to ensure you are not

attempting to prepare a stock solution that exceeds the maximum solubility of STF-118804 in

DMSO (see solubility table below).

Issue: The compound precipitates when I dilute my DMSO stock solution into an aqueous

buffer or cell culture medium.

Problem: STF-118804 is poorly soluble in aqueous solutions.[5][6][7] When a concentrated

DMSO stock is diluted into an aqueous environment, the compound can crash out of

solution.

Solution 1: Lower the final concentration. The final concentration of STF-118804 in your

aqueous medium should be low enough to remain soluble. The final DMSO concentration in

cell culture should typically be kept below 0.5% to avoid solvent toxicity.

Solution 2: Use a formulation with co-solvents for in vivo studies. For animal studies, specific

formulations are required to maintain solubility. A common approach involves a multi-

component vehicle. See the In Vivo Formulation Protocol below.
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Solution 3: Prepare fresh dilutions. For in vitro assays, prepare fresh dilutions from your

DMSO stock solution just before use. Add the stock solution to the medium while vortexing to

ensure rapid and even dispersion.

Data Presentation
STF-118804 Solubility Data

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Source

DMSO 61 132.16 Selleck Chemicals[6]

DMSO 53 114.83 AdooQ Bioscience[7]

DMSO 47 ~101.8 Tribioscience[1]

DMSO 25 54.17 MedChemExpress[10]

DMSO 20 ~43.3 Cayman Chemical[5]

DMSO ≥19.1 ≥41.4
RayBiotech,

APExBIO[8][9]

DMF 25 ~54.2 Cayman Chemical[5]

DMF:PBS (pH 7.2)

(1:5)
0.2 ~0.43 Cayman Chemical[5]

Ethanol Insoluble (<1 mg/mL) -

Selleck Chemicals,

AdooQ Bioscience[6]

[7]

Water Insoluble -

Selleck Chemicals,

AdooQ Bioscience[6]

[7]

Note: Solubility can vary slightly between batches.

Experimental Protocols
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Protocol 1: Preparation of STF-118804 Stock Solution
for In Vitro Use

Reagent: STF-118804 powder, anhydrous DMSO.

Procedure:

Allow the STF-118804 vial to equilibrate to room temperature before opening.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM or 20 mM).

Vortex and/or sonicate until the powder is completely dissolved. Gentle warming to 37°C

may assist dissolution.

Aliquot the stock solution into smaller volumes in tightly sealed tubes to avoid repeated

freeze-thaw cycles.

Store aliquots at -20°C or -80°C.

Protocol 2: General Protocol for In Vivo Formulation
This protocol is based on a formulation method provided by Selleck Chemicals and is intended

for subcutaneous or intraperitoneal administration.[6]

Reagents: STF-118804, DMSO, PEG300, Tween 80, sterile ddH₂O or saline.

Procedure for a 1 mg/mL working solution:

Prepare a 20 mg/mL stock solution of STF-118804 in DMSO.

To prepare 1 mL of the final formulation, start with 400 µL of PEG300.

Add 50 µL of the 20 mg/mL STF-118804 DMSO stock solution to the PEG300. Mix

thoroughly until the solution is clear.

Add 50 µL of Tween 80 to the mixture. Mix again until clear.
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Add 500 µL of sterile ddH₂O or saline to bring the final volume to 1 mL. Mix thoroughly.

The final vehicle composition will be 5% DMSO, 40% PEG300, 5% Tween 80, and 50%

aqueous solution.

Important Considerations:

This formulation should be prepared fresh before each use.

The order of solvent addition is critical for maintaining solubility.

Always observe the final solution for any signs of precipitation before administration.

Mandatory Visualizations
STF-118804 Mechanism of Action and Downstream
Effects

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15615598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular NAD+ Metabolism

Downstream Cellular Effects

Nicotinamide

NAMPT

 Substrate

NMN

 Catalyzes

NAD+

AMPK Activation

 Depletion leads to

Metabolic Collapse
(↓ ATP, ↓ Glycolysis)

 Depletion leads to

STF-118804

 Inhibits

mTOR Inhibition Apoptosis

Click to download full resolution via product page

Caption: STF-118804 inhibits NAMPT, blocking NAD+ synthesis and causing metabolic

collapse.

Troubleshooting Logic for STF-118804 Dilution
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Caption: A workflow for troubleshooting STF-118804 precipitation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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